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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism behind the formation of
the triiodide ion (Is7) in aqueous solutions. The reversible reaction between molecular iodine
(I2) and the iodide ion (I7) to form the triiodide ion is a fundamental chemical equilibrium. This
document details the thermodynamics and kinetics of this process, provides comprehensive
experimental protocols for its study, and presents key quantitative data for reference.

The Core Mechanism: A Reversible Equilibrium

The formation of the triiodide ion in an aqueous solution is characterized by a rapid and
reversible reaction between molecular iodine and an iodide ion. This equilibrium can be
represented by the following equation:

l2(aq) + I7(aq) = Is7(aq)

The triiodide ion is a polyhalogen ion and its formation is a classic example of a Lewis acid-
base reaction, where Iz acts as the Lewis acid (electron pair acceptor) and I~ acts as the Lewis
base (electron pair donor). The resulting triiodide ion is responsible for the increased solubility
of iodine in aqueous solutions containing iodide ions and exhibits a characteristic brown color
in solution.

Quantitative Data Summary
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The formation of the triiodide ion has been extensively studied, yielding a wealth of
thermodynamic and spectroscopic data. The following tables summarize key quantitative
parameters.

Table 1: Thermodynamic Parameters for Triiodide
Formation at 25°C.[1]

Thermodynamic Parameter Value Units
Equilibrium Constant (K) 698 + 10

Enthalpy of Formation (AH®) -17.0+ 0.6 kJ-mol-1
Entropy of Formation (AS°®) -0.6 0.3 J-K~1.mol~?

Heat Capacity of Formation
(AC_p°)

-21+8 J-K~1.mol—1

Table 2: Spectroscopic Data for the Triiodide lon in

Agueous Solution

Wavelength (A_max) Molar Absorptivity (g) Reference
288 nm 3.52 x 104 L-mol-t.cm~1 [1][2]

350 nm 2.32 x 10* L-mol~t.cm~1 [1][2]

288 nm 2.65 x 10* L-mol~t.cm™1 [31141[5]
351 nm 1.72 x 10* L-mol~t.cm~1 [31[4][5]

Visualizing the Process

The following diagrams illustrate the core reaction mechanism and a typical experimental
workflow for studying the triiodide ion formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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